4-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-4-oxobutanoic acid
Overview
Description
The compound is a derivative of imidazo[1,2-a]pyrazine, which is a type of nitrogen-containing heterocycle . These types of compounds are often found in various biological systems and can interact with various biological targets .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines have been synthesized through various methods including cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Molecular Structure Analysis
The compound contains an imidazo[1,2-a]pyrazine ring, which is a bicyclic structure containing two nitrogen atoms. It also has a carboxylic acid group (-COOH) and a chlorine atom attached to the ring .Scientific Research Applications
4-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-4-oxobutanoic acid has been studied for a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as 4-chloro-3-hydroxy-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-one, which is a useful building block for the synthesis of other compounds. This compound has also been used in the study of biochemical and physiological effects, such as its ability to inhibit the growth of certain bacteria. It has also been used in laboratory experiments, such as the study of the effects of this compound on the growth of cancer cells.
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazo[1,2-a]pyridines, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .
Mode of Action
It’s worth noting that imidazo[1,2-a]pyridines, which share a similar structure, have been functionalized through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis .
Biochemical Pathways
Imidazo[1,2-a]pyridines, a related class of compounds, are known to be involved in a wide range of applications in medicinal chemistry .
Result of Action
A structurally similar compound has been found to effectively inhibit a wide range of nucleoside-resistant hepatitis b virus variants .
Advantages and Limitations for Lab Experiments
4-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-4-oxobutanoic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is relatively easy to synthesize. Additionally, it has been shown to have a variety of biochemical and physiological effects, which makes it a useful reagent for studying the effects of compounds on cells. However, there are some limitations to using this compound in laboratory experiments. It is a highly reactive compound, and it can be toxic to certain organisms. Additionally, it can be difficult to obtain in large quantities.
Future Directions
The future directions for the use of 4-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-4-oxobutanoic acid in scientific research are numerous. It could be used to study the effects of other compounds on cells, or it could be used to synthesize new compounds. Additionally, it could be used to study the biochemical and physiological effects of this compound on other organisms, such as plants or animals. It could also be used to develop new drugs or therapies for treating diseases. Finally, it could be used to study the mechanism of action of this compound, in order to better understand its effects on cells.
properties
IUPAC Name |
4-(3-chloro-6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)-4-oxobutanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN3O3/c11-7-5-12-8-6-13(3-4-14(7)8)9(15)1-2-10(16)17/h5H,1-4,6H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKUIFNFGXMIPCN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=NC=C2Cl)CN1C(=O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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